molecular formula C9H19N B3395177 2-Cyclohexylpropan-2-amine CAS No. 19072-67-4

2-Cyclohexylpropan-2-amine

Cat. No. B3395177
CAS RN: 19072-67-4
M. Wt: 141.25 g/mol
InChI Key: LBAHQPMPKGDCDV-UHFFFAOYSA-N
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Description

2-Cyclohexylpropan-2-amine is a chemical compound with the molecular formula C9H19N . It is used in various chemical reactions and has been the subject of numerous studies .


Synthesis Analysis

The synthesis of 2-Cyclohexylpropan-2-amine involves several steps. The process typically involves the reduction of nitriles or amides and nitro compounds, reactions involving alkyl groups, S N 2 reactions of alkyl halides, ammonia and other amines . The final step of synthesis of quaternary ammonium salts is often carried out by microwave-assisted synthesis .


Molecular Structure Analysis

The molecular structure of 2-Cyclohexylpropan-2-amine can be analyzed using various techniques such as X-ray crystallography . Software-calculated data provide the background needed to compare the physicochemical properties of the compound .


Chemical Reactions Analysis

Amines, including 2-Cyclohexylpropan-2-amine, undergo a variety of chemical reactions. These include reactions with acid chlorides to form amides, and the formation of alkenes via a Hofmann elimination . These reactions typically take place rapidly at room temperature and provide high reaction yields .


Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Cyclohexylpropan-2-amine can be analyzed using various techniques. These properties are naturally different for every material or combination of materials, and relate primarily to the variable properties on the chemical level (molecular structure, functional groups and degradation) .

Mechanism of Action

The mechanism of action of amines like 2-Cyclohexylpropan-2-amine is complex and depends on the specific context. For example, in the context of antiepileptic drugs, amines modulate voltage-gated ion channels, enhance gamma-aminobutyric acid (GABA)-mediated inhibitory neurotransmission, and attenuate glutamate-mediated excitatory neurotransmission .

Safety and Hazards

The safety data sheet for 2-Cyclohexylpropan-2-amine provides information on its hazards. It is classified as a flammable liquid and vapor, and is harmful if swallowed or in contact with skin. It causes severe skin burns and eye damage, and is suspected of damaging fertility or the unborn child .

Future Directions

The future directions for the study and use of 2-Cyclohexylpropan-2-amine are vast. For instance, amine-based solid adsorbents, including 2-Cyclohexylpropan-2-amine, are being widely investigated for adsorptive removal of CO2 . Additionally, the directed evolution of amines is a promising area of research, with potential applications in protein engineering .

properties

IUPAC Name

2-cyclohexylpropan-2-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H19N/c1-9(2,10)8-6-4-3-5-7-8/h8H,3-7,10H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LBAHQPMPKGDCDV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C1CCCCC1)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H19N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30625260
Record name 2-Cyclohexylpropan-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30625260
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

141.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Cyclohexylpropan-2-amine

CAS RN

19072-67-4
Record name 2-Cyclohexylpropan-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30625260
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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